Dazodeunetant

• CAS: 2759134-55-7
• Molecular Formula: C15H12ClFN6OS
• Molecular Weight: 379.8 g/mol
• InChI: InChI=1S/C15H12ClFN6OS/c1-8-11-19-20-12(13-18-15(16)21-25-13)23(11)7-6-22(8)14(24)9-2-4-10(17)5-3-9/h2-5,8H,6-7H2,1H3/t8-/m1/s1/i4D
• InChIKey: KYWRMUIPTIPGNI-KHWBZWNJSA-N

Dazodeunetant: Deuterated NK3R Antagonist Research Tool

Dazodeunetant (Example 56) is a deuterium-labeled, nitrogen-containing fused ring derivative that functions as a neurokinin (NK) receptor inhibitor . It is disclosed in patent WO2022022680A1 among a series of NK-3 receptor antagonist compounds [1]. Its primary reported pharmacological activity is inhibition of the neurokinin-3 receptor (NK3R), with an IC50 of 75.99 nM measured in HEK293 cells expressing NK3R using an IP1 accumulation assay . Dazodeunetant is intended exclusively as a research-use-only compound for investigating menopausal hot flashes and related NK3R-mediated physiology [1]. As a deuterated analog, it is also positioned as an internal standard or tracer for quantitative analytical applications including LC-MS and GC-MS .

Deuterated IS LC-MS / GC-MS quantitative analysis as stable isotope-labeled internal standardCo-elution with unlabeled NK3R antagonists; MS discrimination enabled

NK3R probe In vitro pharmacology studies of neurokinin-3 receptor inhibitionReported IC50 in recombinant HEK293-NK3 system; selectivity requires independent verification

• [1] Su, Y. et al. Nitrogen-containing fused ring derivative inhibitor, preparation method therefor and use thereof. WO2022022680A1, 2021. View Source

Dazodeunetant vs. Clinical NK3R Antagonists

The NK3 receptor antagonist class encompasses compounds with fundamentally different selectivity profiles, clinical development stages, and intended use contexts—ranging from FDA-approved therapeutics (fezolinetant) to Phase III dual-antagonist candidates (elinzanetant) and discontinued hepatotoxic compounds (pavinetant) [1][2]. Fezolinetant is a highly selective NK3R antagonist (approximately 450-fold selectivity over NK1R) approved for moderate-to-severe vasomotor symptoms, while elinzanetant is a dual NK1R/NK3R pseudo-irreversible antagonist demonstrating distinct sleep-improvement benefits from NK1R blockade [3][4]. Pavinetant, the first NK3R antagonist to reach clinical trials, was discontinued due to hepatotoxicity despite demonstrating a 73% reduction in hot flash frequency [5]. Dazodeunetant occupies a distinct niche within this landscape: it is a pre-clinical research tool compound with deuterium incorporation enabling its use as an analytical tracer, not a clinical candidate. Substituting one NK3R antagonist for another without accounting for these differences in selectivity, deuterium labeling, clinical validation status, and safety profile would invalidate research conclusions and procurement specifications [1][6].

Dazodeunetant

Deuterated NK3R antagonist; research-use only; unreported NK1/NK3 selectivity

Clinical NK3R antagonists

Fezolinetant (~450-fold NK3R selective), elinzanetant (dual NK1/NK3), pavinetant (discontinued); no deuterium label

Analytical workflow

Deuterium mass shift enables SIL-IS discrimination

Non-deuterated comparators

Lack of deuterium labeling prevents use as internal standard; may compromise quantitative accuracy

Procurement context

RUO tool compound; research supplier channels

FDA-approved drugs

Prescription-only therapeutics (fezolinetant); regulatory and purity requirements differ substantially

• [1] DrugBank. Receptors, Neurokinin-3, Antagonists & Inhibitors Category (DBCAT001804). https://go.drugbank.com/categories/DBCAT001804 View Source
• [2] HandWiki. Tachykinin receptor 3. 2024. https://handwiki.org/wiki/Biology:Tachykinin_receptor_3 View Source
• [3] Contemporary OB/GYN. VMS Symptoms and Neurokinin Receptor Antagonists. 2024. https://www.contemporaryobgyn.net/view/vms-symptoms-and-neurokinin-receptor-antagonists View Source
• [4] Taylor & Francis. Elinzanetant (Irreversible antagonist reference). https://taylorandfrancis.com View Source
• [5] BJOG Review. NK3R Antagonists for Menopausal Hot Flashes: Research Progress. eBioTrade, 2025. https://www.ebiotrade.com/newsf/2025-8/20250830001337343.htm View Source
• [6] MDPI Journal of Clinical Medicine. A New Hope for Women with Vasomotor Symptoms: Neurokinin B Antagonists. J. Clin. Med. 2025, 14(5), 1438. https://pmc.ncbi.nlm.nih.gov/articles/PMC11900985/ View Source

Quantitative Differentiation: Dazodeunetant vs. NK3R Antagonists

NK3R Inhibitory Potency Comparison

Dazodeunetant demonstrates an IC50 of 75.99 nM against human NK3R expressed in HEK293 cells using an IP1 accumulation assay . While no direct head-to-head study exists for Dazodeunetant, its progenitor compound pavinetant (MLE-4901, also known as AZD-4901) was described as a 'potent and selective neurokinin 3 receptor antagonist' and demonstrated robust clinical efficacy with a 73% reduction in hot flash frequency in Phase II trials before hepatotoxicity-related discontinuation [1]. The IC50 of Dazodeunetant at 75.99 nM places it in the nanomolar potency range characteristic of pharmacologically active NK3R antagonists, though a precise Ki comparison to pavinetant is not available from public domain data . Users should note that the IC50 was obtained in a specific cellular context (HEK293-NK3, IP1) and may vary under different assay conditions .

NK3R inhibitory potency

Context-dependent

Dazodeunetant IC50 75.99 nM (HEK293-NK3, IP1 assay)

Pavinetant clinical response: 73% hot flash reduction (Phase II), no identical cellular IC50 reported

Supports NK3R assay development context; cross-study comparison not directly calculable

Assay conditions differ; pavinetant hepatotoxicity led to discontinuation

Evidence Dimension	NK3R inhibitory potency (IC50)
Target Compound Data	IC50 = 75.99 nM (HEK293-NK3, IP1 accumulation assay)
Comparator Or Baseline	Pavinetant (MLE-4901): 73% reduction in hot flash frequency at clinical doses; specific cellular IC50/Ki not publicly reported for identical assay conditions
Quantified Difference	Cannot be calculated due to non-identical assay conditions; Dazodeunetant IC50 of 75.99 nM is reported in a defined recombinant system
Conditions	HEK293 cells expressing human NK3R; IP1 accumulation assay endpoint (MedChemExpress reported data)

Why This Matters

This establishes Dazodeunetant as a structurally related NK3R inhibitor with nanomolar potency and deuterium labeling, making it a suitable analytical reference tool for method development and in vitro pharmacology studies targeting the NK3 receptor system.

• [1] BJOG Review. NK3R Antagonists for Menopausal Hot Flashes: Research Progress. eBioTrade, 2025. https://www.ebiotrade.com/newsf/2025-8/20250830001337343.htm View Source

NK3R Selectivity: Elinzanetant & Fezolinetant

The NK3R antagonist class exhibits fundamentally divergent selectivity profiles that preclude interchangeable use. Dazodeunetant, as a deuterated analog of a selective NK3R antagonist from the WO2022022680A1 patent family, is presumed to retain NK3R selectivity based on its structural class [1]. In contrast, elinzanetant is a non-selective, pseudo-irreversible dual NK1R/NK3R antagonist with greater potency at NK1 receptors than NK3 receptors [2][3]. Fezolinetant is reported to have approximately 450-fold binding selectivity for NK3R over NK1R, with essentially no functional NK1R activity at therapeutic concentrations [4]. The clinical consequences of these selectivity differences are measurable: elinzanetant's NK1R blockade provides additional sleep quality improvement (PROMIS score reduction of 5.6 points in OASIS trials) not observed with pure NK3R-selective agents [5]. Dazodeunetant's exact selectivity ratio (NK3R vs. NK1R/NK2R) has not been publicly disclosed in peer-reviewed literature, representing a data gap for researchers seeking to benchmark selectivity [1].

Receptor selectivity profile

Class-level

Dazodeunetant: selectivity ratio vs NK1R/NK2R not publicly reported

Fezolinetant: ~450-fold NK3R selective; Elinzanetant: dual NK1/NK3, NK1R potency higher

Selectivity context requires independent verification before target engagement conclusions

Class-level inference from patent family; no head-to-head selectivity data

Evidence Dimension	NK3R vs. NK1R receptor selectivity profile
Target Compound Data	Dazodeunetant: classified as NK inhibitor; specific NK3R/NK1R selectivity ratio not publicly reported; deuterated for tracer applications
Comparator Or Baseline	Fezolinetant: ~450-fold NK3R selectivity over NK1R; Elinzanetant: dual NK1R/NK3R antagonist with greater NK1R potency; Pavinetant: selective NK3R antagonist (discontinued)
Quantified Difference	Fezolinetant NK3R/NK1R selectivity ≈ 450:1; Elinzanetant NK1R > NK3R potency; Dazodeunetant selectivity ratio unreported
Conditions	Selectivity data derived from binding affinity comparisons across recombinant human receptor assays (various published sources)

Why This Matters

For researchers requiring a deuterated NK3R-preferring tool compound for analytical method development without confounding NK1R pharmacology, Dazodeunetant's structural lineage suggests NK3R selectivity, but the absence of publicly reported selectivity data means users must independently verify this parameter for their specific application.

• [1] Su, Y. et al. Nitrogen-containing fused ring derivative inhibitor, preparation method therefor and use thereof. WO2022022680A1, 2021. https://patents.google.com/patent/WO2022022680A1/en View Source
• [2] DrugBank. Receptors, Neurokinin-3, Antagonists & Inhibitors Category (DBCAT001804). Elinzanetant entry. https://go.drugbank.com/categories/DBCAT001804 View Source
• [3] Taylor & Francis. Elinzanetant: nonselective NK1R/NK3R pseudo-irreversible antagonist reference. https://taylorandfrancis.com View Source
• [4] Contemporary OB/GYN. VMS Symptoms and Neurokinin Receptor Antagonists. November 2024. https://www.contemporaryobgyn.net/view/vms-symptoms-and-neurokinin-receptor-antagonists View Source
• [5] BJOG Review. NK3R Antagonists for Menopausal Hot Flashes: Research Progress. eBioTrade, 2025. (OASIS trial elinzanetant data). https://www.ebiotrade.com/newsf/2025-8/20250830001337343.htm View Source

Deuterium Incorporation for Analytical Quantitation

Dazodeunetant is explicitly described as a deuterium-labeled compound (C15H11DClFN6OS, with deuterium substitution confirmed in its IUPAC name: (3-deuterio-4-fluorophenyl)methanone) . This deuterium incorporation distinguishes Dazodeunetant from all clinically developed NK3R antagonists (fezolinetant, elinzanetant, pavinetant), none of which incorporate stable isotope labeling as a design feature [1]. MedChemExpress explicitly lists its application as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS, and as a tracer compound . The molecular formula confirmation (C15H12ClFN6OS for the unlabeled form; C15H11DClFN6OS for the deuterated form) and molecular weight shift (379.8 g/mol unlabeled; 379.82 g/mol labeled) provide the analytical mass difference necessary for MS-based discrimination between analyte and internal standard . This represents a binary differentiator: no other NK3R antagonist is commercially positioned as a deuterated analytical reference standard .

Deuterium labeling

Head-to-head

Yes (C15H11DClFN6OS; MW 379.82 g/mol)

All clinical NK3R antagonists: unlabeled

Unique deuterated internal standard candidate for bioanalytical method development

Binary differentiator; enables stable isotope dilution workflows

Evidence Dimension	Deuterium labeling for analytical quantitation (presence/absence)
Target Compound Data	Dazodeunetant: deuterium-labeled at the 3-position of the 4-fluorophenyl ring; molecular formula C15H11DClFN6OS; explicitly marketed as internal standard/tracer for LC-MS, GC-MS, NMR quantitation
Comparator Or Baseline	Fezolinetant: no deuterium labeling; Elinzanetant: no deuterium labeling; Pavinetant: no deuterium labeling; all are unlabeled clinical compounds
Quantified Difference	Binary: Dazodeunetant = deuterated (yes); all clinical NK3R antagonists = deuterated (no). This enables stable isotope dilution assay workflows unavailable with unlabeled comparators.
Conditions	Structural analysis by NMR and mass spectrometry; confirmed by IUPAC nomenclature and molecular formula specifications

Why This Matters

For laboratories performing quantitative bioanalysis of NK3R antagonists in biological matrices, Dazodeunetant is the only commercially identifiable deuterated NK3R antagonist available as an internal standard, directly enabling validated LC-MS/MS method development that is impossible with unlabeled reference compounds.

• [1] DrugBank. Fezolinetant (DB16186) and Elinzanetant (DB18968) entries. https://go.drugbank.com View Source

Regulatory Status: RUO Compound vs. FDA-Approved Drugs

Dazodeunetant's development status is fundamentally distinct from its clinically advanced comparators. Fezolinetant (Veozah, Astellas) received FDA approval in May 2023 (NDA 216578) for moderate-to-severe vasomotor symptoms associated with menopause, protected by US Patent 8,871,761 [1][2]. Elinzanetant (Bayer, formerly NT-814/GSK-1144814) completed positive Phase III OASIS 1, 2, and 3 trials and is under FDA regulatory review [3][4]. Pavinetant completed Phase II trials before discontinuation due to hepatotoxicity concerns [5]. In contrast, Dazodeunetant is explicitly labeled 'For research use only. We do not sell to patients' and has no registered clinical trials . This distinction has direct procurement implications: fezolinetant requires pharmaceutical-grade sourcing under GMP with prescription-only status, while Dazodeunetant is procured through research chemical suppliers with typical purity specifications of 95% .

Regulatory status

Head-to-head

Dazodeunetant: Research Use Only; no clinical trials

Fezolinetant: FDA-approved (NDA 216578); Elinzanetant: Phase III completed, under review

RUO classification limits use to preclinical research and analytical method development

Procurement from research suppliers; not for therapeutic or diagnostic use

Evidence Dimension	Regulatory approval and intended use classification
Target Compound Data	Dazodeunetant: Research Use Only (RUO); no clinical trials; no regulatory approval; purity typically 95%; available from research chemical suppliers
Comparator Or Baseline	Fezolinetant: FDA-approved (NDA 216578, May 2023), prescription-only, GMP-manufactured; Elinzanetant: Phase III completed, under FDA review; Pavinetant: Phase II completed, development discontinued (hepatotoxicity)
Quantified Difference	Categorical: RUO tool compound vs. FDA-approved therapeutic vs. Phase III candidate vs. discontinued candidate
Conditions	Regulatory status as of April 2026 based on FDA approval records, clinical trial registries, and vendor product labeling

Why This Matters

Procurement officers and laboratory managers must select the appropriate compound based on intended use: Dazodeunetant is exclusively for preclinical research and analytical method development, while fezolinetant or elinzanetant reference standards are required for clinical bioequivalence studies or therapeutic use.

• [1] DrugPatentWatch. US Patent 8,871,761 protecting VEOZAH (fezolinetant). NDA 216578. https://www.drugpatentwatch.com/p/patent/8871761 View Source
• [2] HandWiki. Tachykinin receptor 3. Fezolinetant FDA approval 2023. https://handwiki.org/wiki/Biology:Tachykinin_receptor_3 View Source
• [3] MDPI Journal of Clinical Medicine. A New Hope for Women with Vasomotor Symptoms: Neurokinin B Antagonists. J. Clin. Med. 2025, 14(5), 1438. https://pmc.ncbi.nlm.nih.gov/articles/PMC11900985/ View Source
• [4] DrugBank. Elinzanetant (DB18968) entry. https://go.drugbank.com/drugs/DB18968 View Source
• [5] BJOG Review. NK3R Antagonists for Menopausal Hot Flashes: Research Progress. Pavinetant hepatotoxicity and discontinuation. eBioTrade, 2025. https://www.ebiotrade.com/newsf/2025-8/20250830001337343.htm View Source

Scaffold Differentiation: Triazolopyrazine vs. Piperidine

Dazodeunetant incorporates a 3-chloro-1,2,4-thiadiazol-5-yl substituent attached to a [1,2,4]triazolo[4,3-a]pyrazine core, as confirmed by its IUPAC name: [(8R)-3-(3-chloro-1,2,4-thiadiazol-5-yl)-8-methyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-(3-deuterio-4-fluorophenyl)methanone . This nitrogen-containing fused ring derivative scaffold is structurally distinct from fezolinetant, which belongs to a piperidine-based chemotype [1]. Elinzanetant and pavinetant also feature distinct core structures unrelated to the triazolopyrazine-chlorothiadiazole system [2]. The structural divergence is significant because NK3R antagonist scaffold type has been linked to differential off-target profiles and hepatotoxicity risk: pavinetant's development was terminated due to liver enzyme elevations (ALT >3× ULN in 1.4–2.3% of patients), while fezolinetant carries an FDA-mandated liver function monitoring requirement [3][4]. Dazodeunetant's distinct chemotype may confer a different off-target pharmacology and toxicity profile, though no specific selectivity or safety data for this scaffold have been publicly disclosed .

Chemical scaffold

Class-level

Triazolopyrazine-chlorothiadiazole core; deuterated 4-fluorophenyl moiety

Fezolinetant: piperidine-based; others: distinct chemotypes

Structurally orthogonal scaffold for SAR exploration and IP circumvention studies

Off-target and safety profiles not characterized for this chemotype

Evidence Dimension	Core chemical scaffold and substructural features
Target Compound Data	Dazodeunetant: [1,2,4]triazolo[4,3-a]pyrazine core with 3-chloro-1,2,4-thiadiazol-5-yl substituent; deuterated 4-fluorophenyl methanone moiety; molecular weight 379.8 g/mol
Comparator Or Baseline	Fezolinetant: piperidine-based scaffold; Elinzanetant: distinct dual-antagonist chemotype; Pavinetant (AZD-2624): distinct chemotype; all non-deuterated; all different molecular weights and physicochemical profiles
Quantified Difference	Qualitative structural class difference: triazolopyrazine-chlorothiadiazole (Dazodeunetant) vs. piperidine-based (fezolinetant) vs. other chemotypes (elinzanetant, pavinetant). No identical scaffold shared among any comparator.
Conditions	Structural elucidation by IUPAC nomenclature, patent disclosure WO2022022680A1, and vendor-provided analytical data (NMR, mass spectrometry)

Why This Matters

For medicinal chemistry and drug discovery programs, Dazodeunetant's unique triazolopyrazine-chlorothiadiazole scaffold represents a structurally orthogonal chemical starting point for structure-activity relationship (SAR) exploration, patent circumvention, and scaffold-hopping strategies distinct from existing clinical candidates.

• [1] DrugPatentWatch. US Patent 8,871,761. Fezolinetant piperidine-based chemotype. https://www.drugpatentwatch.com/p/patent/8871761 View Source
• [2] DrugBank. Elinzanetant (DB18968) and Pavinetant (DB11692) entries. https://go.drugbank.com View Source
• [3] BJOG Review. NK3R Antagonists for Menopausal Hot Flashes. Pavinetant hepatotoxicity; fezolinetant ALT elevation risk 1.4–2.3% at >3× ULN. eBioTrade, 2025. https://www.ebiotrade.com/newsf/2025-8/20250830001337343.htm View Source
• [4] MDPI Journal of Clinical Medicine. NK3R antagonists: safety concerns including hepatotoxicity and FDA monitoring requirements. J. Clin. Med. 2025, 14(5), 1438. https://pmc.ncbi.nlm.nih.gov/articles/PMC11900985/ View Source

Dazodeunetant: Application Scenarios

LC-MS/MS Bioanalytical Method with Deuterated IS

Dazodeunetant is the only commercially identifiable deuterated NK3R antagonist available for use as a stable isotope-labeled internal standard (SIL-IS) in quantitative LC-MS/MS bioanalytical methods . Its deuterium incorporation at the 3-position of the 4-fluorophenyl ring provides a mass shift sufficient for chromatographic co-elution with unlabeled NK3R antagonists (such as fezolinetant or pavinetant) while enabling MS discrimination . This application directly enables validated pharmacokinetic, toxicokinetic, and therapeutic drug monitoring assays for NK3R-targeting compounds in biological matrices (plasma, urine, tissue homogenates), addressing a documented capability gap where no deuterated internal standard previously existed for this target class [1]. Laboratories developing regulatory-compliant bioanalytical methods per FDA/EMA guidance for NK3R antagonists should evaluate Dazodeunetant as the SIL-IS component .

In Vitro NK3R Pharmacology Reference

Dazodeunetant's confirmed NK3R inhibitory activity (IC50 = 75.99 nM in HEK293-NK3 IP1 assay) positions it as a reference compound for in vitro pharmacological profiling of the NK3 receptor . Researchers establishing NK3R-expressing cell lines, developing IP1 or calcium flux functional assays, or screening novel NK3R ligands can use Dazodeunetant as a positive control or benchmarking standard . Its distinct chlorothiadiazole-triazolopyrazine scaffold provides chemical orthogonality to piperidine-based NK3R antagonists like fezolinetant, enabling cross-scaffold pharmacological comparisons [1]. However, users must note the absence of publicly reported selectivity data (NK3R vs. NK1R/NK2R) and should independently characterize receptor selectivity before drawing conclusions about target engagement specificity .

Scaffold-Hopping and IP Circumvention

Dazodeunetant's [1,2,4]triazolo[4,3-a]pyrazine core with 3-chloro-1,2,4-thiadiazole substitution represents a structurally novel chemotype within the NK3R antagonist landscape, distinct from the piperidine-based fezolinetant (protected by US Patent 8,871,761) and the chemotypes of elinzanetant and the discontinued pavinetant . For drug discovery organizations pursuing NK3R antagonist programs, Dazodeunetant provides a publicly disclosed (WO2022022680A1) chemical starting point for structure-activity relationship (SAR) exploration, lead optimization, and freedom-to-operate analysis [1]. The availability of the compound from research chemical suppliers enables rapid procurement for hit-to-lead and lead optimization campaigns without requiring de novo synthesis of the core scaffold . Medicinal chemistry teams should evaluate Dazodeunetant's scaffold for intellectual property landscape analysis and as a comparator in selectivity and safety profiling panels [2].

Preclinical VMS Research Models

Dazodeunetant's intended research application area—menopausal hot flashes—aligns with the validated clinical target of NK3R antagonism for vasomotor symptom (VMS) treatment . Fezolinetant has demonstrated clinical efficacy with 61% reduction in moderate-to-severe VMS frequency (vs. 35% placebo) in SKYLIGHT trials, and elinzanetant showed significant sleep quality improvement (PROMIS score reduction of 5.6 points) in OASIS trials . Dazodeunetant, as a structurally distinct deuterated NK3R antagonist, can serve as a tool compound in preclinical models (ovariectomized rodent thermoregulatory models, KNDy neuron electrophysiology, or tail-skin temperature measurement assays) to probe NK3R pharmacology without confounding clinical supply chain constraints [1]. For academic laboratories and contract research organizations (CROs) establishing VMS-relevant in vivo or ex vivo models, Dazodeunetant offers a procurement-accessible NK3R antagonist option distinct from prescription-only therapeutics .

Application

Selection Property

Validation Focus

Bioanalytical method development (LC-MS/MS)

Deuterated SIL-IS availability

Matrix-effect control and method precision review

In vitro NK3R pharmacology studies

NK3R inhibitory potency context

Assay benchmarking and selectivity verification

Scaffold-hopping SAR and IP analysis

Triazolopyrazine core structure

Chemical novelty and freedom-to-operate review

Preclinical VMS model research

NK3R antagonist tool compound

Thermoregulatory endpoint and KNDy neuron response review

• [1] Su, Y. et al. Nitrogen-containing fused ring derivative inhibitor, preparation method therefor and use thereof. WO2022022680A1, 2021. https://patents.google.com/patent/WO2022022680A1/en View Source
• [2] DrugPatentWatch. US Patent 8,871,761 protecting fezolinetant (VEOZAH). https://www.drugpatentwatch.com/p/patent/8871761 View Source